Cas no 2138538-74-4 (2-methyl-2-[4-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-1-yl]propanoic acid)

• Product Name: 2-methyl-2-[4-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-1-yl]propanoic acid
• CAS No: 2138538-74-4
• MF: C₁₀H₁₃N₅O₂
• MW: 235.242521047592
• CID: 6238424
• PubChem ID: 165834433
• Update Time: 2025-10-17

2-methyl-2-[4-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-1-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2138538-74-4
• 2-methyl-2-[4-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-1-yl]propanoic acid
• EN300-1155438

• Inchi： 1S/C10H13N5O2/c1-10(2,9(16)17)15-6-7(12-13-15)8-4-5-11-14(8)3/h4-6H,1-3H3,(H,16,17)
• InChI Key： XAFNAJTVDKJKEQ-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)N1C=C(C2=CC=NN2C)N=N1)=O

Computed Properties

• Exact Mass: 235.10692467g/mol
• Monoisotopic Mass: 235.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 85.8Ų

Additional information on 2-methyl-2-[4-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-1-yl]propanoic acid

Introduction to 2-methyl-2-[4-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-1-yl]propanoic acid (CAS No. 2138538-74-4)

2-methyl-2-[4-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-1-yl]propanoic acid, identified by its CAS number 2138538-74-4, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule features a unique combination of heterocyclic scaffolds, including a methyl-substituted propanoic acid core linked to a pyrazole and triazole moiety. Such structural motifs are often explored for their potential biological activity and mechanistic diversity.

The compound's design reflects a deliberate approach to modulate pharmacophoric properties, leveraging the inherent binding capabilities of pyrazole and triazole rings. These heterocycles are well-documented for their role in various pharmacological targets, including enzymes and receptors. The presence of a methyl group at the alpha position of the carboxylic acid moiety may influence solubility, metabolic stability, and overall bioavailability, making it a critical feature to consider in drug development.

In recent years, there has been growing interest in multicyclic compounds that integrate multiple pharmacophoric units to enhance binding affinity and selectivity. The specific arrangement of the pyrazole and triazole rings in 2-methyl-2-[4-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-1-yl]propanoic acid suggests potential interactions with biological targets such as kinases or other enzyme families. Preliminary computational studies have indicated that this scaffold may adopt favorable conformations for binding to such targets, positioning it as a promising lead compound for further investigation.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory pathways. The pyrazole and triazole moieties are known to exhibit anti-inflammatory properties through various mechanisms, including inhibition of cyclooxygenase (COX) enzymes or modulation of cytokine production. The structural novelty of CAS No. 2138538-74-4 may offer advantages over existing inhibitors by targeting less explored pathways or exhibiting higher selectivity.

Furthermore, the compound's ability to engage multiple binding sites simultaneously could be advantageous in achieving synergistic effects. This concept aligns with contemporary drug design strategies that emphasize polypharmacicity as a means to improve therapeutic outcomes. Early experimental data suggest that derivatives of this scaffold may exhibit potent activity against disease-relevant targets without significant off-target effects.

The synthesis of 2-methyl-2-[4-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-1-yl]propanoic acid presents both challenges and opportunities for medicinal chemists. The integration of three distinct heterocyclic units requires precise synthetic planning to ensure regioselectivity and functional group compatibility. Advances in transition-metal-catalyzed cross-coupling reactions have made the construction of such complex molecules more feasible than ever before.

Recent publications highlight the utility of similar tricyclic scaffolds in the development of antiviral and anticancer agents. The structural features shared by CAS No. 2138538-74-4 with these known active compounds suggest that it may exhibit comparable biological profiles. However, detailed structure-function relationship studies are necessary to fully elucidate its potential applications.

In conclusion, 2-methyl-2-[4-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-1-y]propanoic acid (CAS No. 2138538-74) represents a structurally intriguing molecule with significant promise in medicinal chemistry. Its unique combination of pharmacophoric elements positions it as a valuable candidate for further exploration in drug discovery programs targeting inflammation-related diseases and beyond.